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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120 Get Quote

Abstract: This document provides a comprehensive technical overview of 6-Methyl-4-
chromanone, a heterocyclic compound of significant interest in medicinal chemistry and drug

development. We detail its chemical and physical properties, including its formal IUPAC

nomenclature, and present a common synthetic pathway. The primary focus is on its role as a

key synthetic intermediate for developing therapeutic agents, particularly as a precursor for β-

secretase (BACE1) inhibitors in Alzheimer's disease research and its potential in antidiabetic

applications. Detailed experimental protocols for its synthesis and a relevant biological assay

are provided, supplemented by visualizations of chemical and biological pathways to support

researchers and scientists in the field.

Chemical and Physical Properties
6-Methyl-4-chromanone, also known by its IUPAC name 6-methyl-2,3-dihydrochromen-4-one,

is a derivative of chromanone, a core structure found in many biologically active compounds.[1]

[2] Its physical and chemical characteristics are fundamental to its application as a synthetic

building block.

Table 1: Physicochemical Properties of 6-Methyl-4-chromanone
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Property Value Source

IUPAC Name
6-methyl-2,3-
dihydrochromen-4-one

[1]

CAS Number 39513-75-2 [1]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.19 g/mol [1]

Appearance
Colorless liquid to low melting

solid
[3]

Melting Point 31-35 °C [3]

Boiling Point 141-143 °C at 13.5 mmHg [4]

Density 1.071 g/mL at 25 °C [3]

| InChI Key | RJHXEPLSJAVTFW-UHFFFAOYSA-N |[1] |

Synthesis and Spectroscopic Data
The chroman-4-one scaffold is a valuable framework in organic synthesis.[2] A prevalent and

efficient method for synthesizing 4-chromanones involves a two-step process starting from a

substituted phenol. This involves a Michael addition to an acrylonitrile, followed by an acid-

catalyzed intramolecular Friedel-Crafts acylation (cyclization).[5]
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Starting Materials

Intermediate Final Productp-Cresol

3-(4-methylphenoxy)propanenitrile

Michael Addition
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6-Methyl-4-chromanone

Intramolecular Cyclization
(TfOH/TFA or PPA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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